Cas no 361-43-3 (1-bromo-2-fluoro-3,5-dimethyl-4,6-dinitrobenzene)

• Product Name: 1-bromo-2-fluoro-3,5-dimethyl-4,6-dinitrobenzene
• CAS No: 361-43-3
• MF: C₈H₆BrFN₂O₄
• MW: 293.046644687653
• CID: 921063
• PubChem ID: 292970
• Update Time: 2025-04-19

1-bromo-2-fluoro-3,5-dimethyl-4,6-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-fluoro-3,5-dimethyl-4,6-dinitrobenzene
• 1-Brom-2-fluor-3,5-dimethyl-4,6-dinitro-benzol
• 1-bromo-2-fluoro-3,5-dimethyl-4,6-dinitro-benzene
• AC1L6J5F
• AC1Q4N43
• AG-K-87179
• AR-1C1941
• CTK4H5978
• NSC159244
• NSC-159244
• 361-43-3
• DTXSID50303593

• Inchi： 1S/C8H6BrFN2O4/c1-3-6(10)5(9)8(12(15)16)4(2)7(3)11(13)14/h1-2H3
• InChI Key： DMJSCTASERIQOR-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)C(=C(C)C=1[N+](=O)[O-])[N+](=O)[O-])F

Computed Properties

• Exact Mass: 291.94948
• Monoisotopic Mass: 291.94950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28
• LogP: 4.06780